Cas no 139339-37-0 (4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy-)

• Product Name: 4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy-
• CAS No: 139339-37-0
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 1267985
• PubChem ID: 71342816
• Update Time: 2025-04-20

4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-7-hydroxy-
• 2-(2,6-dimethoxyphenyl)-7-hydroxychromen-4-one
• 7-hydroxy-2',6'-dimethoxyflavone
• DTXSID20769521
• 2-(2,6-Dimethoxyphenyl)-7-hydroxy-4H-1-benzopyran-4-one
• 139339-37-0
• 2-(2,6-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one

• Inchi： 1S/C17H14O5/c1-20-13-4-3-5-14(21-2)17(13)16-9-12(19)11-7-6-10(18)8-15(11)22-16/h3-9,18H,1-2H3
• InChI Key： SEDXVRHKQNVEOK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C=C1C1C(=CC=CC=1OC)OC)=O)O

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids